Cas no 1193334-72-3 ()

• CAS No: 1193334-72-3
• MF: C₇H₈INO₂
• MW: 265.048394203186
• CID: 6646422
• PubChem ID: 59635768
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C7H8INO2/c8-6-1-2-9(3-4-10)7(11)5-6/h1-2,5,10H,3-4H2
• InChI Key： COZOHMYYWPVYJR-UHFFFAOYSA-N
• SMILES： IC1C=CN(C(C=1)=O)CCO

Computed Properties

• Exact Mass: 264.95998g/mol
• Monoisotopic Mass: 264.95998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 40.5Ų